(1,1-Dimethyl-2-oxoethyl)carbamic acid benzyl ester
Overview
Description
Scientific Research Applications
Phthalate Esters in Food Packaging
- Overview : Research has highlighted concerns over phthalate esters, chemicals used as plasticizers in food processing and packaging, due to their potential health impacts. Advanced methods for analyzing these compounds in food matrices have evolved, reflecting growing interest in assessing human exposure and regulatory standards (Harunarashid, Lim, & Harunsani, 2017).
Carbamates as AChE Inhibitors
- Overview : Carbamates, which are esters of substituted carbamic acids, have been developed as effective acetylcholinesterase (AChE) inhibitors, finding applications as insecticides and therapeutic agents. The hydrolysis or decarbamoylation rate of these compounds is crucial for their efficacy (Rosenberry & Cheung, 2019).
Fumaric Acid Esters in Psoriasis Treatment
- Overview : Fumaric acid esters like dimethylfumarate (DMF) are used to treat moderate-to-severe psoriasis. The molecular mechanisms of DMF and its metabolites involve modulation of key cellular signaling pathways, demonstrating the complex nature of its therapeutic effects (Brück, Dringen, Amasuno, Pau-Charles, & Ghoreschi, 2018).
Ethyl Carbamate in Foods and Beverages
- Overview : Ethyl carbamate, the ethyl ester of carbamic acid, occurs in fermented foods and beverages, raising health concerns due to its carcinogenic potential. Research has focused on understanding its formation mechanisms and developing strategies to minimize its presence in consumer products (Weber & Sharypov, 2009).
Properties
IUPAC Name |
benzyl N-(2-methyl-1-oxopropan-2-yl)carbamate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-12(2,9-14)13-11(15)16-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNFWFQPRWSKKDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C=O)NC(=O)OCC1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70561875 | |
Record name | Benzyl (2-methyl-1-oxopropan-2-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70561875 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
114856-91-6 | |
Record name | Benzyl (2-methyl-1-oxopropan-2-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70561875 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Synthesis routes and methods IV
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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